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Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential therapeutic applications of Dimethyl 3,3'-dithiodipropionate. This

disulfide-containing ester has garnered interest as an intermediate in the synthesis of novel

therapeutic agents, notably as an inhibitor of the human papillomavirus (HPV) E6 oncoprotein,

a key player in cervical carcinogenesis. This document consolidates available data on its

physical and chemical characteristics, offers insights into its synthesis, and elucidates its

mechanism of action in the context of HPV-mediated oncogenesis.

Physicochemical Properties
The fundamental physicochemical properties of Dimethyl 3,3'-dithiodipropionate are

summarized below. These parameters are crucial for its handling, formulation, and application

in research and development.

General and Physical Properties
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Property Value Reference

Chemical Name
Dimethyl 3,3'-

dithiodipropionate
[1]

Synonyms

3,3'-Dithiodipropionic Acid

Dimethyl Ester, Dimethyl 3,3'-

dithiobispropionate

[1][2]

CAS Number 15441-06-2 [1][2]

Molecular Formula C₈H₁₄O₄S₂ [1][2]

Molecular Weight 238.32 g/mol [1][2]

Appearance Pale-Yellow Oil/Liquid [2]

Boiling Point 125 °C at 3 mmHg [2]

Density 1.22 g/cm³ [2]

Refractive Index 1.5060-1.5080 [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)
[2]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of Dimethyl
3,3'-dithiodipropionate.

Spectroscopy Data Highlights

¹H NMR Spectral data available.

¹³C NMR Spectral data available.

Infrared (IR) Spectral data available.

Mass Spectrometry Molecular Ion Peak: 238 m/z.
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Synthesis and Experimental Protocols
Dimethyl 3,3'-dithiodipropionate is primarily synthesized through the reaction of methyl

acrylate with a sulfur source. While detailed, peer-reviewed experimental protocols are not

readily available, patent literature describes its preparation as an intermediate.

General Synthesis Scheme
A common synthetic route involves the reaction of methyl acrylate with sodium polysulfide in

the presence of an ammonium sulfide solution and hydrochloric acid. The resulting

intermediate is then treated with a sodium sulfite aqueous solution to yield Dimethyl 3,3'-
dithiodipropionate.[3][4]

A generalized workflow for this synthesis is depicted below:
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Methyl Acrylate, Sodium Polysulfide,
Ammonium Sulfide, HCl

Reaction at controlled temperature
(e.g., -5 to 10 °C)

Treatment with Sodium Sulfite
Aqueous Solution

Organic Phase Separation

Purification
(e.g., Distillation)

Dimethyl 3,3'-dithiodipropionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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